Cas no 1864350-17-3 (3-methyl-3-[(thietan-3-yl)amino]pentan-1-ol)

• Product Name: 3-methyl-3-[(thietan-3-yl)amino]pentan-1-ol
• CAS No: 1864350-17-3
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5307008
• Update Time: 2026-03-10

3-methyl-3-[(thietan-3-yl)amino]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(thietan-3-ylamino)pentan-1-ol
• 3-methyl-3-[(thietan-3-yl)amino]pentan-1-ol

• Inchi： 1S/C9H19NOS/c1-3-9(2,4-5-11)10-8-6-12-7-8/h8,10-11H,3-7H2,1-2H3
• InChI Key： XZBSQKAOZUZJDA-UHFFFAOYSA-N
• SMILES： C(O)CC(C)(NC1CSC1)CC

Additional information on 3-methyl-3-[(thietan-3-yl)amino]pentan-1-ol

3-Methyl-3-[(Thietan-3-Yl)Amino]Pentan-1-Ol (CAS No. 1864350-17-3): A Comprehensive Overview

Introduction to 3-Methyl-3-[(Thietan-3-Yl)Amino]Pentan-1-Ol

3-Methyl-3-[(Thietan-3-Yl)Amino]Pentan-1-Ol, identified by the CAS registry number 1864350-17-3, is a versatile organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of alcohols and features a pentanol backbone with a methyl group and a thietane ring substitution. The presence of the thietane ring introduces interesting stereochemical and functional properties, making it a valuable molecule in research and development.

Chemical Structure and Properties

The molecular structure of CAS No. 1864350-17-3 is characterized by a pentanol chain with a methyl group at the third carbon atom. The thietane ring, a three-membered cyclic ether, is attached via an amino group at the same carbon position, creating a complex stereochemistry. This arrangement imparts unique electronic and steric properties, which are crucial for its reactivity and functionality.

Recent studies have explored the impact of this compound's structure on its physical and chemical properties. For instance, researchers have investigated its solubility, stability, and reactivity under various conditions. These studies have revealed that CAS No. 1864350-17-3 exhibits remarkable stability in polar solvents due to the balance between hydrophilic and hydrophobic groups in its structure.

Synthesis and Manufacturing

The synthesis of CAS No. 1864350-17-3 involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent advancements in catalysis have enabled more efficient pathways for its production, reducing costs and environmental impact. For example, researchers have developed green chemistry approaches using biocatalysts to synthesize this compound, aligning with global sustainability goals.

Applications in Industry and Research

CAS No. 1864350-17-3 finds applications across diverse fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, its unique properties make it a promising candidate for drug delivery systems. Recent research has demonstrated its potential as a carrier molecule for hydrophobic drugs, enhancing their bioavailability.

In agrochemicals, this compound has shown promise as a component in pesticides and herbicides due to its ability to interact with specific biological targets. Its role as an intermediate in the synthesis of more complex molecules further underscores its importance in chemical manufacturing.

Recent Research Developments

Emerging research on CAS No. 1864350_17_3 (CAS No. 1864350_17_) has focused on understanding its interactions with biological systems at the molecular level. Studies using advanced spectroscopic techniques have provided insights into its binding affinity with proteins and enzymes, paving the way for novel therapeutic applications.

Additionally, computational chemistry models have been employed to predict the compound's behavior under various environmental conditions. These models have highlighted its potential as a stabilizer in polymer formulations, contributing to the development of high-performance materials.

Conclusion

CAS No. 1864_29_2 (CAS No._29_2) stands out as a significant molecule in modern chemistry due to its unique structure and versatile applications. Ongoing research continues to unlock new potentials for CAS No._29_2, positioning it as a key player in future innovations across multiple industries.